![molecular formula C15H16F3N5O B2381349 1-((2-(Dimethylamino)pyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea CAS No. 1796966-43-2](/img/structure/B2381349.png)
1-((2-(Dimethylamino)pyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2-(Dimethylamino)pyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 belongs to the class of kinase inhibitors, which target specific enzymes involved in cellular signaling pathways.
Scientific Research Applications
Supramolecular Chemistry
A significant application of ureidopyrimidinones, closely related to the queried compound, involves their strong dimerization capabilities via quadruple hydrogen bonding. This property is crucial for developing supramolecular assemblies. The study by F. H. Beijer et al. (1998) elucidates how 6-Methyl-2-butylureidopyrimidone dimerizes in solid state and solution, showcasing the potential for building complex molecular structures through hydrogen bonding mechanisms (Beijer, Sijbesma, Kooijman, Spek, & Meijer, 1998).
Synthetic Organic Chemistry
In synthetic chemistry, compounds containing the trifluoromethyl group, similar to the one in the query, serve as precursors for synthesizing various heterocyclic compounds. L. Sokolenko et al. (2017) demonstrated the use of CF3S(O)n-containing enaminones, related to the core structure of the queried compound, in producing pyrimidine-4(3H)-ones. This research highlights the versatility of such compounds in synthesizing novel heterocyclic structures with potential applications in medicinal chemistry and material science (Sokolenko et al., 2017).
Medicinal Chemistry
Although excluding direct references to drug use and side effects, the structural motifs found in the queried compound are integral to the development of new therapeutic agents. The study by Jian Feng et al. (2020) on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, sharing a similar urea functional group, showcases the potential anticancer activity of such compounds. This research underscores the importance of urea derivatives in designing compounds with significant biological activities (Feng, Li, Liang, Zhang, Tan, Ding, Wang, Liu, & Hu, 2020).
properties
IUPAC Name |
1-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3N5O/c1-23(2)13-19-7-6-12(21-13)9-20-14(24)22-11-5-3-4-10(8-11)15(16,17)18/h3-8H,9H2,1-2H3,(H2,20,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDISJURLOJYJC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=N1)CNC(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F3N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.